4-(chloromethyl)-3-(4-chlorophenyl)-1-phenyl-1H-pyrazole

• IUPAC Name: 4-(chloromethyl)-3-(4-chlorophenyl)-1-phenylpyrazole
• InChI: InChI=1S/C16H12Cl2N2/c17-10-13-11-20(15-4-2-1-3-5-15)19-16(13)12-6-8-14(18)9-7-12/h1-9,11H,10H2
• InChI Key: JNYLUNACJAOEIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)Cl)CCl
• Molecular Formula: C16H12Cl2N2
• Molecular Weight: 303.2 g/mol

Description

4-(Chloromethyl)-3-(4-chlorophenyl)-1-phenyl-1H-pyrazole (4-CMPCP) is an organic compound with a wide range of scientific applications. It is a heterocyclic aromatic compound, which is composed of an aryl group, a phenyl group, and a pyrazole ring. 4-CMPCP is a white crystalline solid that is soluble in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO). It is also soluble in water, making it an ideal compound for many scientific experiments.

Scientific Research Applications

Structural and Chemical Properties

• Hydrogen and Halogen Bond Interactions

  Studies have explored the solution and solid-state behavior of various NH-pyrazoles, including those with phenyl and chlorophenyl substituents. These studies focus on tautomerism and the role of hydrogen and halogen bonds in stabilizing molecular structures (García et al., 2010). (Cornago et al., 2009) further delved into annular tautomerism and structural implications in NH-pyrazoles.

• Molecular Docking and Quantum Chemical Calculations

  Research involving molecular structure and spectroscopic data of similar pyrazole derivatives has been conducted, focusing on the molecule's geometry, vibrational spectra, and intramolecular charge transfer. These studies provide insights into the stability and electronic properties of pyrazole derivatives (Viji et al., 2020).

• Synthesis and Optimization

  The synthesis of 3-phenyl-1H-pyrazole derivatives, significant intermediates for biologically active compounds, has been explored. This includes developing novel derivatives and optimizing synthesis methods for better yield and environmental sustainability (Liu et al., 2017).

Biological Applications and Interactions

• Antimicrobial Activity

  Several studies have synthesized and evaluated the antimicrobial properties of various pyrazole derivatives. These compounds exhibit varying degrees of effectiveness against different strains of bacteria and fungi, highlighting the potential of pyrazole derivatives in developing new antimicrobial agents (B'Bhatt & Sharma, 2017).

• Molecular Docking Studies for Biological Activity

  Molecular docking studies have been conducted to predict the biological activities of pyrazole derivatives. These studies focus on understanding how these compounds interact with various proteins and enzymes, providing insights into their potential therapeutic applications (Jayasudha et al., 2020).